![molecular formula C9H6N2O3 B6158741 4-oxo-3,4-dihydrophthalazine-6-carboxylic acid CAS No. 292633-72-8](/img/no-structure.png)
4-oxo-3,4-dihydrophthalazine-6-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-oxo-3,4-dihydrophthalazine-6-carboxylic acid is a heterocyclic compound. Its IUPAC name is 4-hydroxyphthalazine-6-carboxylic acid . The molecular formula is C9H6N2O3 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H6N2O3/c12-8-7-3-5(9(13)14)1-2-6(7)4-10-11-8/h1-4H,(H,11,12)(H,13,14) . This code provides a unique representation of the molecule’s structure.Physical And Chemical Properties Analysis
The compound is a solid at room temperature . It has a molecular weight of 190.16 . .Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-oxo-3,4-dihydrophthalazine-6-carboxylic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2-nitrobenzaldehyde", "ethyl acetoacetate", "hydrazine hydrate", "sodium hydroxide", "sulfuric acid", "sodium nitrite", "sodium nitrate", "sodium bicarbonate", "sodium carbonate", "hydrochloric acid", "sodium chloride", "sodium sulfate", "potassium permanganate", "acetic acid", "sodium acetate", "sodium borohydride", "acetic anhydride", "phosphorus pentoxide", "methanol", "ethanol", "diethyl ether", "water" ], "Reaction": [ "Step 1: Nitration of 2-nitrobenzaldehyde with nitric acid and sulfuric acid to form 2-nitrobenzaldehyde-4-nitrophenylhydrazone", "Step 2: Reduction of 2-nitrobenzaldehyde-4-nitrophenylhydrazone with sodium borohydride in methanol to form 2-amino-4-nitrobenzaldehyde", "Step 3: Cyclization of 2-amino-4-nitrobenzaldehyde with ethyl acetoacetate in acetic acid to form 4-nitro-3,4-dihydrophthalazine-1-carboxylic acid ethyl ester", "Step 4: Reduction of 4-nitro-3,4-dihydrophthalazine-1-carboxylic acid ethyl ester with sodium borohydride in methanol to form 4-amino-3,4-dihydrophthalazine-1-carboxylic acid ethyl ester", "Step 5: Hydrolysis of 4-amino-3,4-dihydrophthalazine-1-carboxylic acid ethyl ester with sodium hydroxide to form 4-amino-3,4-dihydrophthalazine-1-carboxylic acid", "Step 6: Diazotization of 4-amino-3,4-dihydrophthalazine-1-carboxylic acid with sodium nitrite and hydrochloric acid to form 4-nitroso-3,4-dihydrophthalazine-1-carboxylic acid", "Step 7: Oxidation of 4-nitroso-3,4-dihydrophthalazine-1-carboxylic acid with potassium permanganate in water to form 4-oxo-3,4-dihydrophthalazine-6-carboxylic acid", "Step 8: Neutralization of 4-oxo-3,4-dihydrophthalazine-6-carboxylic acid with sodium bicarbonate or sodium carbonate to obtain the final product" ] } | |
CAS RN |
292633-72-8 |
Molecular Formula |
C9H6N2O3 |
Molecular Weight |
190.16 g/mol |
IUPAC Name |
4-oxo-3H-phthalazine-6-carboxylic acid |
InChI |
InChI=1S/C9H6N2O3/c12-8-7-3-5(9(13)14)1-2-6(7)4-10-11-8/h1-4H,(H,11,12)(H,13,14) |
InChI Key |
LSEPCPGUZMVLTH-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC2=C(C=C1C(=O)O)C(=O)NN=C2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.